BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-
carboxylate physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

tert-Butyl 4-(6-aminopyridin-3-
Compound Name: _ _
yl)piperazine-1-carboxylate

Cat. No.: B052199

An In-depth Technical Guide to the Physical Properties of tert-Butyl 4-(6-aminopyridin-3-
yl)piperazine-1-carboxylate

Introduction

tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate is a key intermediate in the
synthesis of several active pharmaceutical ingredients (APIs), most notably the cyclin-
dependent kinase (CDK) inhibitors Ribociclib and Palbociclib, which are used in the treatment
of certain types of breast cancer.[1][2] A thorough understanding of its physical properties is
essential for its handling, characterization, and application in drug development and
manufacturing processes. This guide provides a comprehensive overview of these properties,
along with detailed experimental protocols for their determination.

Chemical Identity
o |[UPAC Name: tert-butyl 4-(6-amino-3-pyridinyl)piperazine-1-carboxylate[3]

« CAS Number: 571188-59-5[1][4]

e Synonyms: 4-(6-Amino-3-pyridyl)-1-Boc-piperazine, tert-Butyl 4-(6-aminopyridin-3-
yl)piperazine-1-carboxylate[1]

Physical Properties
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The physical characteristics of tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate
are summarized below. These properties are crucial for process optimization, formulation
development, and quality control.

Property Value Source(s)
Molecular Formula C14H22N402 [11[31[41[5]
Molecular Weight 278.35 g/mol [11[3114115]
Appearance Solid [1]

Melting Point 130-132 °C [1114]
Boiling Point (Predicted) 4541 £45.0 °C [1]

Density (Predicted) 1.182 g/cm3 [1]14]
Solubility Soluble in most organic

solvents.[6]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standardized laboratory protocols for measuring the melting point and
solubility of organic compounds like tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-
carboxylate.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically
exhibit a sharp melting range of 0.5-1.0°C, whereas impurities tend to depress and broaden the
melting range.[7]

Methodology: Capillary Method (Thiele Tube or Mel-Temp Apparatus)
e Sample Preparation:

o Ensure the compound is finely powdered by crushing it on a clean, dry surface.[7][8]
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o Take a capillary tube (sealed at one end) and press the open end into the powdered
sample.[8][9]

o Tap the sealed end gently on a hard surface to pack the sample tightly into the bottom of
the tube to a height of 1-2 mm.[8][9]

e Apparatus Setup:

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
aligning the sample with the middle of the thermometer bulb.[7][9] Suspend the assembly
in a Thiele tube filled with a high-boiling point liquid (e.g., silicone oil) so that the heat-
transfer liquid is above the sample level but the open end of the capillary is above the
liquid surface.[7]

o Mel-Temp Apparatus: Insert the capillary tube into the designated slot in the heating block.
Insert the thermometer into the thermometer well.

e Measurement:

o Heat the apparatus. Initially, a rapid heating rate can be used to approach the expected
melting point.

o When the temperature is within 15-20°C of the expected melting point, reduce the heating
rate to approximately 1-2°C per minute to ensure thermal equilibrium.[7]

o Record the temperature (T1) at which the first drop of liquid appears.[8]

o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.[8]

o The melting point is reported as the range T1 - Ta.
o Safety Precautions:
o Always wear safety goggles.[10]

o The heating apparatus can become very hot; handle with care.[10]
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o Never heat the Thiele tube directly at the bottom; heat the side arm to allow for proper
convection.[7]

Solubility Determination

Solubility provides insight into the polarity and intermolecular forces of a compound. The "like
dissolves like" principle is a useful guideline, where polar compounds tend to dissolve in polar
solvents and non-polar compounds in non-polar solvents.[11]

Methodology: Qualitative Solubility Test
e Preparation:

o Place a small, measured amount of the solid compound (e.g., 25 mg) into a clean, dry test
tube.[12]

o Add a measured volume of the desired solvent (e.g., 0.75 mL) to the test tube in small
portions.[12]

e Procedure:

o After each addition of solvent, stir or shake the test tube vigorously for approximately 60
seconds.[11]

o Observe the mixture.
e Interpretation:

o Soluble: The solid dissolves completely, forming a clear solution. If only a few granules
remain, the sample can be considered soluble.[11]

o Insoluble: The solid does not dissolve, and the mixture remains cloudy or a significant
amount of solid is still visible.[11]

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Systematic Testing:
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o A systematic approach is often used, starting with water.[13]

o If the compound is water-insoluble, its solubility can be tested in acidic (e.g., 5% HCI) and
basic (e.g., 5% NaOH) solutions to identify acidic or basic functional groups.[12][13] For
instance, the amino group on the pyridine ring would suggest solubility in dilute acid.

Diagrams and Workflows
Synthesis Relationship

tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate is a key intermediate
synthesized via the reduction of its nitro-precursor. It then serves as a building block for more
complex APIs like Ribociclib.

tert-Butyl 4-(6-nitropyridin-3-yl)
piperazine-1-carboxylate

Reduction
(e.g., Hz, Pd/C)

Synthesis Step 1

tert-Butyl 4-(6-aminopyridin-3-yl)
piperazine-1-carboxylate

urther Synthesis

Ribociclib / Palbociclib

Click to download full resolution via product page
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Caption: Synthetic pathway from precursor to the target intermediate and its use.

Experimental Workflow: Melting Point Determination

The process of determining the melting point of a solid organic compound follows a systematic

workflow to ensure accuracy.
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Caption: Workflow for the experimental determination of melting point.
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Logical Workflow: Solubility Test

A logical decision-making process is used to classify a compound's solubility in a given solvent.

Add ~25mg of compound
to a test tube

;

Add 0.75mL of solvent
in portions

l

Shake/Stir Vigorously
for 60 seconds

Clear Solution?
No

Clear Solution?
Yes

Result: SOLUBLE Result: INSOLUBLE
(Completely Dissolved) (Solid Remains)
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Caption: Logical workflow for a qualitative solubility test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052199?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

